N-Cyclopropyl-N-[(4-fluorophenyl)methyl]-2-[2-formyl-N-methyl-4-(trifluoromethyl)anilino]acetamide

• IUPAC Name: N-cyclopropyl-N-[(4-fluorophenyl)methyl]-2-[2-formyl-N-methyl-4-(trifluoromethyl)anilino]acetamide
• InChI: InChI=1S/C21H20F4N2O2/c1-26(19-9-4-16(21(23,24)25)10-15(19)13-28)12-20(29)27(18-7-8-18)11-14-2-5-17(22)6-3-14/h2-6,9-10,13,18H,7-8,11-12H2,1H3
• InChI Key: SYPWKESTQGMWML-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N(CC1=CC=C(C=C1)F)C2CC2)C3=C(C=C(C=C3)C(F)(F)F)C=O
• Molecular Formula: C21H20F4N2O2
• Molecular Weight: 408.4 g/mol
• CAS No.: 1427638-12-7

Description

N-Cyclopropyl-N-[(4-fluorophenyl)methyl]-2-[2-formyl-N-methyl-4-(trifluoromethyl)anilino]acetamide is a useful research compound. Its molecular formula is C21H20F4N2O2 and its molecular weight is 408.397. The purity is usually 95%.
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Scientific Research Applications

Cyclopalladation and Complex Synthesis

Research into cyclopalladation of aniline derivatives, including compounds with structures similar to N-Cyclopropyl-N-[(4-fluorophenyl)methyl]-2-[2-formyl-N-methyl-4-(trifluoromethyl)anilino]acetamide, has shown the potential for synthesizing complex metallic compounds. This area of study explores the steric and electronic factors influencing the cyclometalation reactions, which are fundamental for developing catalytic processes and materials science applications (Mossi, Klaus, & Rys, 1992).

Herbicidal Activity

The synthesis and evaluation of novel compounds with structural similarities to this compound have demonstrated herbicidal activities. These studies investigate the chemical's potential in agricultural sciences, particularly in the development of new herbicides targeting specific weed species (Wu et al., 2011).

Conformational Restriction in Drug Design

The compound's cyclopropane moiety is explored for its role in restricting the conformation of biologically active compounds. This research is crucial in drug design, where conformational restriction can enhance activity or specificity by mimicking the bioactive conformation of drugs (Kazuta, Matsuda, & Shuto, 2002).

Fluorinating Agents and Chemical Synthesis

Studies on N-halogeno compounds and the application of perfluoro-[N-fluoro-N-(4-pyridyl)acetamide] as a site-selective electrophilic fluorinating agent highlight the importance of fluorinated compounds like this compound in organic synthesis. This research contributes to the development of methodologies for introducing fluorine atoms into organic molecules, which is significant for pharmaceuticals and agrochemicals (Banks, Besheesh, & Tsiliopoulos, 1996).

Metabolic Pathways and Biotransformation

The breakdown pathways of compounds structurally related to this compound in biological systems offer insights into the metabolic processes of xenobiotics. Research in this area is essential for understanding how these compounds are transformed within living organisms, potentially leading to the discovery of new drug metabolites or detoxification mechanisms (Firmin & Gray, 1976).